Cas no 914452-71-4 (2-Bromo-6-methylpyrazine)

• Product Name: 2-Bromo-6-methylpyrazine
• CAS No: 914452-71-4
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• MDL: MFCD08705760
• CID: 803276
• PubChem ID: 26370304
• Update Time: 2025-06-10

2-Bromo-6-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methylpyrazine
• Pyrazine, 2-bromo-6-methyl-
• 2-Bromo-6-methyl-1,4-diazine
• 2-bromo-6-methyl-pyrazine
• 6-bromo-2-methylpyrazine
• Pyrazine,2-bromo-6-methyl
• PubChem1139
• Pyrazine,2-bromo-6-methyl-
• YEFFNSANFKOYSF-UHFFFAOYSA-N
• BCP23302
• EBD48321
• SBB054472
• KM3010
• CB0087
• FCH1136184
• AB48617
• OR15020
• EN000863
• AX8072078
• ST2416616
• AB0011891
• 2-Bromo-6-methylpyrazine (ACI)
• PS-8652
• Z1255361267
• 2-Bromo-6-methylpyridine (2-Bromo-6-picoline)
• SCHEMBL1672462
• DTXSID20650107
• Q-103288
• MFCD08705760
• 914452-71-4
• AKOS005145636
• CS-W005490
• AC-24531
• DB-002250
• EN300-104725
• DTXCID50600857
• SY024570

• MDL： MFCD08705760
• Inchi： 1S/C5H5BrN2/c1-4-2-7-3-5(6)8-4/h2-3H,1H3
• InChI Key： YEFFNSANFKOYSF-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C)N=1

Computed Properties

• Exact Mass: 171.96400
• Monoisotopic Mass: 171.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.596
• Boiling Point: 196.3°C at 760 mmHg
• Flash Point: 72℃
• PSA: 25.78000
• LogP: 1.54750

2-Bromo-6-methylpyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Bromo-6-methylpyrazine

Introduction to 2-Bromo-6-methylpyrazine (CAS No. 914452-71-4)

2-Bromo-6-methylpyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 914452-71-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a bromine substituent at the 2-position and a methyl group at the 6-position imparts unique reactivity and potential applications in synthetic chemistry and drug development.

The structural features of 2-Bromo-6-methylpyrazine make it a versatile intermediate in organic synthesis. The bromine atom serves as a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the design of novel therapeutic agents. Additionally, the methyl group at the 6-position can influence electronic properties and metabolic stability, making this compound a valuable building block for medicinal chemists.

In recent years, 2-Bromo-6-methylpyrazine has been explored in various research areas, particularly in the development of bioactive molecules. One notable application is its use as a precursor in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. For instance, pyrazine derivatives have shown promise in targeting Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors, TKIs). The brominated pyrazines can be further modified to introduce additional pharmacophores that enhance binding affinity and selectivity to biological targets.

Another emerging field where 2-Bromo-6-methylpyrazine plays a significant role is in the synthesis of antiviral agents. Pyrazine-based compounds have demonstrated inhibitory effects against viral proteases and polymerases. Researchers have leveraged the reactivity of 2-Bromo-6-methylpyrazine to develop novel scaffolds that disrupt viral replication cycles. For example, modifications at the 2- and 6-positions have been shown to improve drug-like properties such as solubility, bioavailability, and resistance profiles. This underscores the importance of this compound in antiviral drug discovery.

The agrochemical sector has also benefited from the utility of 2-Bromo-6-methylpyrazine. Pyrazine derivatives are being investigated as potential herbicides, fungicides, and insecticides due to their ability to interfere with essential enzymatic pathways in pests and weeds. The bromine atom facilitates further derivatization into more complex agrochemicals with enhanced efficacy and environmental safety. Recent studies highlight its incorporation into systems that exhibit selective toxicity toward target organisms while minimizing harm to non-target species.

From a synthetic chemistry perspective, 2-Bromo-6-methylpyrazine serves as a key intermediate in multi-step syntheses. Its reactivity allows for the construction of diverse heterocyclic frameworks, including fused ring systems that are prevalent in many biologically active compounds. Advances in catalytic methods have further expanded its utility, enabling efficient transformations under mild conditions. This makes it an attractive choice for both academic laboratories and industrial settings where scalability and cost-effectiveness are critical.

The pharmaceutical industry has shown particular interest in 2-Bromo-6-methylpyrazine due to its potential as a drug lead or intermediate. Medicinal chemists often employ this compound to generate libraries of analogs for high-throughput screening (HTS). The structural flexibility provided by its brominated and methylated pyrazine core allows for rapid exploration of chemical space. Such libraries are instrumental in identifying compounds with desirable pharmacokinetic properties, such as oral bioavailability and metabolic stability.

In conclusion, 2-Bromo-6-methylpyrazine (CAS No. 914452-71-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse functionalization strategies, making it indispensable for researchers seeking to develop novel bioactive molecules. As synthetic methodologies continue to evolve, the importance of intermediates like 2-Bromo-6-methylpyrazine is expected to grow further, driving innovation in drug discovery and material science.